molecular formula C23H31NOSi B8457989 4-(((Tert-butyldiphenylsilyl)oxy)methyl)-3-azabicyclo[4.1.0]heptane

4-(((Tert-butyldiphenylsilyl)oxy)methyl)-3-azabicyclo[4.1.0]heptane

Cat. No.: B8457989
M. Wt: 365.6 g/mol
InChI Key: MCOWLVUQWGTNJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(((Tert-butyldiphenylsilyl)oxy)methyl)-3-azabicyclo[4.1.0]heptane is a useful research compound. Its molecular formula is C23H31NOSi and its molecular weight is 365.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C23H31NOSi

Molecular Weight

365.6 g/mol

IUPAC Name

3-azabicyclo[4.1.0]heptan-4-ylmethoxy-tert-butyl-diphenylsilane

InChI

InChI=1S/C23H31NOSi/c1-23(2,3)26(21-10-6-4-7-11-21,22-12-8-5-9-13-22)25-17-20-15-18-14-19(18)16-24-20/h4-13,18-20,24H,14-17H2,1-3H3

InChI Key

MCOWLVUQWGTNJE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3CC4CC4CN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(((tert-butyldiphenylsilyl)oxy)methyl)-3-tosyl-3-azabicyclo[4.1.0]heptane (D12) (3.12 g, 6 mmol) in MeOH (430 ml), under a nitrogen atmosphere, magnesium turnings (previously flame dried) (8.46 g, 348 mmol) and NH4Cl (8.9 g, 168 mmol) were added sequentially and the mixture was stirred at 23° C. Two further additions of magnesium (4.3 g), each one after 2 hrs stirring, were done. DCM (210 ml) and NH4Cl sat. sol. (285 ml) were added to the reaction mixture. The formed emulsion was filtered through a celite pad. The organic layer was separated and washed with brine (2×55 ml). The combined organic layers were evaporated and the resulting residue was purified by SPE-SCX (20 g) cartridge. Collected ammonia fractions after solvent evaporation afforded the title compound (D13) (1.65 g).
Quantity
3.12 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
430 mL
Type
solvent
Reaction Step One
Name
Quantity
8.9 g
Type
reactant
Reaction Step Two
Quantity
4.3 g
Type
reactant
Reaction Step Three
Name
Quantity
210 mL
Type
reactant
Reaction Step Four
Name
Quantity
285 mL
Type
reactant
Reaction Step Four

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